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Compound of Interest

Compound Name: LEM-14

Cat. No.: B15585039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LEM-14 is a small molecule of interest in various research fields. Accurate and consistent

preparation of stock solutions is crucial for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for preparing a stock solution of LEM-14
using dimethyl sulfoxide (DMSO) as the solvent.

Chemical Properties of LEM-14
A summary of the key chemical properties of LEM-14 is essential for accurate stock solution

preparation. The molecular weight is a critical parameter for calculating the mass of the

compound required to achieve a desired molar concentration.

Property Value Source

Molecular Weight 478.57 g/mol [1]

Solubility DMSO [1]

Note: While LEM-14 is known to be soluble in DMSO, the exact concentration for saturation

has not been specified in the available literature. The following protocol provides a standard
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starting concentration. Researchers should visually confirm complete dissolution and may need

to adjust the concentration based on their specific experimental requirements.

Experimental Protocol: Preparation of a 10 mM LEM-
14 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of LEM-14 in DMSO. This

concentration is a common starting point for many in vitro and in vivo studies.

Materials:

LEM-14 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Determine the required mass of LEM-14:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution: Mass (mg) =

0.01 mol/L x 0.001 L x 478.57 g/mol x 1000 mg/g = 4.7857 mg

It is recommended to weigh out a slightly larger mass (e.g., 5 mg) and adjust the volume

of DMSO accordingly to achieve the desired concentration.
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Weighing LEM-14:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully add the calculated amount of LEM-14 powder to the tube. Record the exact

mass.

Adding DMSO:

Calculate the precise volume of DMSO needed to achieve a 10 mM concentration based

on the actual mass of LEM-14 weighed. Volume (µL) = (Mass (mg) / Molecular Weight (

g/mol )) x (1 / Desired Concentration (M)) x 1,000,000 (µL/L)

For example, if 5.0 mg of LEM-14 was weighed: Volume (µL) = (5.0 mg / 478.57 g/mol ) x

(1 / 0.01 M) x 1,000,000 µL/L = 1044.8 µL

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube

containing the LEM-14 powder.

Dissolution:

Cap the tube securely.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all of the LEM-14 has completely dissolved and

no particulate matter is visible. If necessary, gentle warming in a 37°C water bath can aid

dissolution.

Storage:

For short-term storage (days to weeks), store the stock solution at 4°C.

For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. Protect from

light by using amber vials or by wrapping the tubes in foil.

Safety Precautions:
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Always work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for LEM-14 and DMSO for complete safety

information.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the LEM-14 stock solution.
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Caption: Workflow for LEM-14 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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